Cas no 629669-22-3 (10H-Phenoxazine, 10-butyl-4,6-di-10H-phenoxaphosphin-10-yl-)

• Product Name: 10H-Phenoxazine, 10-butyl-4,6-di-10H-phenoxaphosphin-10-yl-
• CAS No: 629669-22-3
• MF: C₄₀H₃₁NO₃P₂
• MW: 635.626571893692
• CID: 1643127
• Update Time: 2024-09-12

10H-Phenoxazine, 10-butyl-4,6-di-10H-phenoxaphosphin-10-yl- Chemical and Physical Properties

Names and Identifiers

• 10H-Phenoxazine, 10-butyl-4,6-di-10H-phenoxaphosphin-10-yl-

• Inchi： 1S/C40H31NO3P2/c1-2-3-26-41-27-14-12-24-37(45-33-20-8-4-16-29(33)42-30-17-5-9-21-34(30)45)39(27)44-40-28(41)15-13-25-38(40)46-35-22-10-6-18-31(35)43-32-19-7-11-23-36(32)46/h4-25H,2-3,26H2,1H3
• InChI Key： QGEDTYAIVPAQQV-UHFFFAOYSA-N
• SMILES： C1=C2C(OC3=C(N2CCCC)C=CC=C3P2C3=CC=CC=C3OC3=C2C=CC=C3)=C(P2C3=CC=CC=C3OC3=C2C=CC=C3)C=C1

Computed Properties

• Exact Mass: 635.17813

Experimental Properties

• PSA: 30.93
• pka: 0.46±0.20(Predicted)